Ethyl 2-(4-amino-3-bromophenyl)-2-methylpropionate

• Molecular Formula: C12H16BrNO2
• Molecular Weight: 286.16 g/mol
• IUPAC Name: ethyl 2-(4-amino-3-bromophenyl)-2-methylpropanoate
• InChI: InChI=1S/C12H16BrNO2/c1-4-16-11(15)12(2,3)8-5-6-10(14)9(13)7-8/h5-7H,4,14H2,1-3H3
• InChI Key: JBHGXORLQPUKKT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)(C)C1=CC(=C(C=C1)N)Br

Description

Ethyl 2-(4-amino-3-bromophenyl)-2-methylpropionate is a useful research compound. Its molecular formula is C12H16BrNO2 and its molecular weight is 286.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 2-(4-aminophenyl)-2-methylpropionate (4.74 g in 40 mL dry methylene chloride) at 0° C. was added 4.08 g of N-bromosuccinimide and the mixture stirred at low temperature. After 1 hour, the mixture was warmed to room temperature and concentrated in vacuo. Purification of the residue by flash chromatography on silica gel (hexane:ethyl acetate, 9:1; then 8:2) gave the title compound, 5.46 g.